Cas no 864685-35-8 (1,3-Dithiane,2-(2,2-diethoxyethyl)-2-(2-propen-1-yl)-)

• Product Name: 1,3-Dithiane,2-(2,2-diethoxyethyl)-2-(2-propen-1-yl)-
• CAS No: 864685-35-8
• MF: C₁₃H₂₄O₂S₂
• MW: 276.458461761475
• CID: 718654
• PubChem ID: 17749995
• Update Time: 2025-04-19

1,3-Dithiane,2-(2,2-diethoxyethyl)-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane,2-(2,2-diethoxyethyl)-2-(2-propen-1-yl)-
• 2-(2,2-diethoxyethyl)-2-prop-2-enyl-1,3-dithiane
• 2-ALLYL-2-(2,2-DIETHOXYETHYL)-1,3-DITHIANE
• 2-(2,2-Diethoxyethyl)-2-(prop-2-en-1-yl)-1,3-dithiane
• DTXSID80590151
• 864685-35-8

• Inchi： 1S/C13H24O2S2/c1-4-8-13(16-9-7-10-17-13)11-12(14-5-2)15-6-3/h4,12H,1,5-11H2,2-3H3
• InChI Key： BDVJNXRXFCUCRF-UHFFFAOYSA-N
• SMILES： S1CCCSC1(CC=C)CC(OCC)OCC

Computed Properties

• Exact Mass: 276.12200
• Monoisotopic Mass: 276.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 69.06000
• LogP: 3.91810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals